Cas no 2171792-86-0 (1-methyl-10-(4-methylcyclohexyl)-6-oxa-2-thia-9-azaspiro4.5decane)

• Product Name: 1-methyl-10-(4-methylcyclohexyl)-6-oxa-2-thia-9-azaspiro4.5decane
• CAS No: 2171792-86-0
• MF: C₁₅H₂₇NOS
• MW: 269.445983171463
• CID: 5566316
• PubChem ID: 165595466
• Update Time: 2025-07-09

1-methyl-10-(4-methylcyclohexyl)-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-10-(4-methylcyclohexyl)-6-oxa-2-thia-9-azaspiro[4.5]decane
• EN300-1640541
• 2171792-86-0
• 1-methyl-10-(4-methylcyclohexyl)-6-oxa-2-thia-9-azaspiro4.5decane

• Inchi： 1S/C15H27NOS/c1-11-3-5-13(6-4-11)14-15(17-9-8-16-14)7-10-18-12(15)2/h11-14,16H,3-10H2,1-2H3
• InChI Key： IIKRVGCRKAKXEH-UHFFFAOYSA-N
• SMILES： S1CCC2(C1C)C(C1CCC(C)CC1)NCCO2

Computed Properties

• Exact Mass: 269.18133566g/mol
• Monoisotopic Mass: 269.18133566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-methyl-10-(4-methylcyclohexyl)-6-oxa-2-thia-9-azaspiro4.5decane

Research Briefing on 1-methyl-10-(4-methylcyclohexyl)-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS: 2171792-86-0)

This research briefing provides an in-depth analysis of the latest advancements and findings related to the compound 1-methyl-10-(4-methylcyclohexyl)-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS: 2171792-86-0). This spirocyclic compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. The briefing synthesizes recent literature, highlighting key studies on its synthesis, pharmacological properties, and mechanistic insights.

The compound's spirocyclic core, featuring a 6-oxa-2-thia-9-azaspiro[4.5]decane scaffold, is of particular interest for its ability to modulate biological targets with high selectivity. Recent studies have explored its role as a potential inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Preliminary in vitro assays indicate promising anti-inflammatory activity, with IC50 values in the low micromolar range, suggesting its utility in treating chronic inflammatory conditions.

In addition to its anti-inflammatory potential, 1-methyl-10-(4-methylcyclohexyl)-6-oxa-2-thia-9-azaspiro[4.5]decane has been investigated for its neuroprotective effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to cross the blood-brain barrier and attenuate oxidative stress in neuronal cells. The compound's mechanism appears to involve the upregulation of endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, making it a candidate for neurodegenerative disease research.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of this compound. A novel catalytic asymmetric synthesis route, reported in Angewandte Chemie, has achieved enantiomeric excess (ee) values exceeding 95%, addressing previous challenges related to racemization. This breakthrough is critical for future structure-activity relationship (SAR) studies and clinical translation.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetic profile and long-term safety. Ongoing preclinical studies are evaluating its metabolic stability, bioavailability, and potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate its development as a lead compound in drug discovery pipelines.

In conclusion, 1-methyl-10-(4-methylcyclohexyl)-6-oxa-2-thia-9-azaspiro[4.5]decane represents a multifaceted molecule with significant therapeutic potential. Its dual anti-inflammatory and neuroprotective activities, coupled with advances in synthetic methodologies, position it as a compelling subject for future research. Further investigations into its mechanistic underpinnings and in vivo efficacy will be essential to unlock its full clinical promise.